7-(Dimethylamino)benzo[C][1,2,5]thiadiazole-4-carbaldehyde

• IUPAC Name: 4-(dimethylamino)-2,1,3-benzothiadiazole-7-carbaldehyde
• InChI: InChI=1S/C9H9N3OS/c1-12(2)7-4-3-6(5-13)8-9(7)11-14-10-8/h3-5H,1-2H3
• InChI Key: DCEPOZLIDUBGTK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C2=NSN=C12)C=O
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol

Description

“7-(Dimethylamino)benzo[C][1,2,5]thiadiazole-4-carbaldehyde” is a chemical compound with the empirical formula C9H9N3OS. It is part of the benzo[c][1,2,5]thiadiazole (BTZ) motif, which has been extensively researched for use in photovoltaics or as fluorescent sensors.

Synthesis Analysis

The synthesis of compounds based on the BTZ group involves varying the donor groups while keeping the BTZ acceptor group the same. This allows for systematic modification of the photocatalyst’s optoelectronic and photophysical properties.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string CN(C1=CC=C(C2=NSN=C12)C=O)C. The molecular weight is 207.25.

Chemical Reactions Analysis

Compounds based on the BTZ group have been used as potential visible-light organophotocatalysts. They have been validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

This compound is a solid. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Photovoltaic Devices

. These compounds can be incorporated into the active layers of organic solar cells to improve charge separation and transport, which are critical for the efficiency of these devices.

Fluorescent Sensors

. They can be designed to respond to specific stimuli, such as changes in pH, the presence of metal ions, or other analytes, making them useful in environmental monitoring and medical diagnostics.

Organophotocatalysis

. They can be used to catalyze a variety of chemical reactions under mild conditions, which is beneficial for sustainable chemistry practices.

Organic Light Emitting Diodes (OLEDs)

. Their ability to emit light upon electrical excitation makes them candidates for the emissive layer in OLEDs, which are used in display and lighting technologies.

Removal of Organic Pollutants

. They can be part of covalent organic frameworks that capture and degrade harmful substances, contributing to water purification efforts.

Photosensitizers

, which are compounds that produce reactive oxygen species when exposed to light. They have applications in photodynamic therapy for treating cancer and in photooxidation reactions for synthesizing complex organic molecules.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various cellular components, influencing their function and leading to changes at the molecular level .

Mode of Action

It is suggested that the compound may undergo an intramolecular charge transfer mechanism during light absorption, with electron density transferring from the aryl donor groups that constitute part of the hole orbital to the particle orbital localised on the btz group .

Biochemical Pathways

It is known that similar compounds can influence various biochemical pathways, leading to changes in cellular function .

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability .

Result of Action

Similar compounds have been found to produce reactive oxygen species upon irradiation conditions .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. It is also classified as a combustible compound.